Cas no 2639410-40-3 (2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid)

• Product Name: 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid
• CAS No: 2639410-40-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD33550063
• CID: 5641054
• PubChem ID: 89638326
• Update Time: 2025-06-11

2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27778935
• 2639410-40-3
• SCHEMBL15042273
• 2,5,5-trimethyl-1,4-dioxane-2-carboxylic acid
• 1,4-Dioxane-2-carboxylic acid, 2,5,5-trimethyl-
• 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid

• MDL： MFCD33550063
• Inchi： 1S/C8H14O4/c1-7(2)4-12-8(3,5-11-7)6(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key： ICSQLDUBMWKORW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(C)OCC1(C)C

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 271.3±35.0 °C(Predicted)
• pka: 3.35±0.40(Predicted)

Additional information on 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid

Introduction to 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid (CAS No. 2639410-40-3)

2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid, identified by the chemical identifier CAS No. 2639410-40-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dioxane derivative family, characterized by its unique structural framework which includes a carboxylic acid functional group and multiple methyl substituents. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid consists of a dioxane ring system with two methyl groups attached at the 5th carbon position and another methyl group at the 5th carbon adjacent to the carboxylic acid moiety. This configuration contributes to its stability while also providing reactive sites for further functionalization. The presence of the carboxylic acid group at the 2-position enhances its reactivity in various organic transformations, including esterification, amidation, and polymerization reactions.

In recent years, there has been growing interest in dioxane derivatives due to their utility as building blocks in drug discovery and material science. The structural motif of 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid has been explored in several synthetic pathways that aim to develop novel bioactive molecules. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacological properties, such as improved solubility or altered metabolic stability.

One of the most compelling aspects of CAS No. 2639410-40-3 is its potential application in the synthesis of bioactive compounds. For instance, studies have demonstrated its role as a precursor in the preparation of non-peptide inhibitors targeting enzyme-driven biological pathways. These inhibitors are crucial in therapeutic development, particularly in oncology and inflammatory diseases. The ability to modify the dioxane core allows for fine-tuning of molecular interactions with biological targets, which is essential for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid as a key intermediate. Molecular modeling studies have revealed that its rigid dioxane ring can serve as a stable scaffold for designing molecules with specific three-dimensional shapes that mimic natural ligands. This capability is particularly valuable in rational drug design, where mimicking natural binding partners can lead to more potent and selective therapeutic agents.

The compound's reactivity also makes it a promising candidate for polymer chemistry applications. Researchers have investigated its incorporation into biodegradable polymers and hydrogels, which are widely used in drug delivery systems. The carboxylic acid functionality allows for covalent cross-linking with other polymer chains or functional groups, enhancing material properties such as mechanical strength or degradation rate.

In addition to pharmaceutical applications, CAS No. 2639410-40-3 has shown promise in agrochemical research. Derivatives of this compound have been explored as intermediates for synthesizing herbicides and fungicides due to their ability to interact with biological targets in plants. The structural versatility of the dioxane ring provides a unique platform for designing molecules that disrupt pathogenic processes while minimizing toxicity to crops.

The synthesis of 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid itself presents an interesting challenge from an industrial chemistry perspective. Current methodologies involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Advances in catalytic processes have enabled more efficient routes to this compound, reducing both cost and environmental impact.

From an academic standpoint, CAS No. 2639410-40-3 continues to be a subject of investigation in interdisciplinary research projects combining organic chemistry with biochemistry and materials science. Its unique structural features make it an attractive molecule for studying fundamental chemical principles while also offering practical applications across multiple industries.

As our understanding of molecular interactions deepens through techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, the potential uses for 2,5,5-Trimethyl-1,4-dioxane-2-carboxylic acid are likely to expand further. Researchers are increasingly exploring its role in developing novel materials with tailored properties or discovering new therapeutic agents based on modified dioxane scaffolds.

In conclusion,CAS No. 2639410-40-3, representing 2,5,5-Trismethyl-1,4-dixorane-2-carboxylicate) holds significant promise across various scientific domains due to its versatile structure and reactivity profile.